2-{4-[(2,2,2-Trifluoroethyl)sulfanyl]phenyl}acetic acid

• IUPAC Name: 2-[4-(2,2,2-trifluoroethylsulfanyl)phenyl]acetic acid
• InChI: InChI=1S/C10H9F3O2S/c11-10(12,13)6-16-8-3-1-7(2-4-8)5-9(14)15/h1-4H,5-6H2,(H,14,15)
• InChI Key: SJGIDCUCFVATDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)SCC(F)(F)F
• Molecular Formula: C10H9F3O2S
• Molecular Weight: 250.24 g/mol

Description

2-{4-[(2,2,2-Trifluoroethyl)sulfanyl]phenyl}acetic acid, also known as TFESPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. In

Scientific Research Applications

Synthesis and Biological Activity

Sulfur- and nitrogen-containing compounds, including thiourea and acetophenone derivatives, exhibit significant biological activities, which can be leveraged in drug development. For instance, derivatives synthesized from phenylthiourea, acetylacetone, and formaldehyde in the presence of trifluoroacetic acid showed antioxidant effects and the ability to stabilize biological membranes. Such compounds are promising for creating new pharmaceuticals due to their physiological properties and effects on mitochondrial membrane potential (Farzaliyev et al., 2020).

Catalysis and Material Science

In material science, sulfur-containing organometallic compounds are explored for their catalytic and electronic properties. Sulfonation of metal-organic frameworks (MOFs) introduces Broensted acid sites, making these materials potential catalysts for esterification reactions and proton conductors. Such modifications enhance the MOFs' utility in acid catalysis and proton conductivity, opening avenues for their application in energy conversion and storage devices (Goesten et al., 2011).

Drug Synthesis and Pharmacology

The synthesis of new compounds containing sulfur atoms for antimicrobial activities demonstrates the potential of these molecules in medicinal chemistry. For example, pyrazole derivatives synthesized from chalcones and thiosemicarbazide show antimicrobial activity against various pathogens, indicating their usefulness in developing new antimicrobial agents (Demirbas et al., 2004). Similarly, the creation of sulfur-containing compounds through nucleophilic substitution reactions has yielded molecules with significant biological activity, further emphasizing the role of sulfur in drug discovery and development (Lan-sun, 2010).

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335. These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.